Methyl 2-chloro-3,5-dinitrobenzoate
Overview
Description
“Methyl 2-chloro-3,5-dinitrobenzoate” is a chemical compound with the linear formula C8H5ClN2O6 . It has a molecular weight of 260.592 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C8H5ClN2O6 . The compound has a molecular weight of 260.59 . For more detailed structural information, you may refer to resources like ChemSpider .Physical and Chemical Properties Analysis
Unfortunately, the search for the physical and chemical properties of “this compound” has expired. You may refer to resources like Sigma-Aldrich or ChemSpider for this information .Scientific Research Applications
1. Involvement in Aromatic Nucleophilic Substitution Reactions Methyl 2-chloro-3,5-dinitrobenzoate is instrumental in aromatic nucleophilic substitution reactions. For instance, it reacts with phenols and alcohols in pyridine to produce aryl and alkyl 3,5-dinitrosalicylates and aryl 2-aryloxy-3,5-dinitrobenzoates. These reactions are significant for understanding the participation of o-carboxylate groups in such processes (Muthukrishnan, Kannan, & Swaminathan, 1974).
2. Investigation of Reaction Mechanisms in Solvents The compound is used to study reaction mechanisms, particularly in dimethyl sulphoxide-water mixtures. For example, kinetic and equilibrium data from its reactions with hydroxide ions in these mixtures provide insights into competitive nucleophilic attacks at carbonyl and aryl carbon atoms (Crampton & Greenhalgh, 1986).
3. Molecular Structure and Hydrogen Bonding Studies this compound contributes to the study of molecular structures and hydrogen bonding. For instance, its simple chains have been analyzed to understand molecular linkages via hydrogen bonds in crystallography (Vasconcelos et al., 2006).
4. Synthesis and Characterization This compound is pivotal in the synthesis and characterization of related chemical substances. For instance, it has been used in the synthesis of 3,5-dinitrobenzonitrile, contributing to our understanding of various chemical synthesis processes (Jia Si-yuan, 2009).
5. Applications in Coordination Polymers and Framework Structures The compound is also significant in the formation of coordination polymers and framework structures, aiding in the understanding of molecular self-assembly and crystal lattice formation (Pedireddi & Varughese, 2004).
Mechanism of Action
Target of Action
Methyl 2-chloro-3,5-dinitrobenzoate (MDNB) is a synthetic compound with potential antifungal properties . The primary targets of MDNB are the cellular components of fungi, particularly Candida albicans . Candida albicans is a common fungal pathogen that can cause infections in humans .
Mode of Action
It is believed that mdnb interacts with the cellular components of the fungus, leading to disruption of essential processes and ultimately cell death . The compound’s nitro groups may play a key role in this process .
Biochemical Pathways
Given its antifungal properties, it is likely that mdnb interferes with pathways essential for fungal growth and survival .
Pharmacokinetics
The compound’s molecular weight (26059 g/mol) and its chemical structure suggest that it may have suitable properties for absorption and distribution .
Result of Action
MDNB has demonstrated antifungal activity against Candida albicans . This suggests that the compound’s action results in the inhibition of fungal growth, potentially leading to the death of the fungus .
Action Environment
The efficacy and stability of MDNB may be influenced by various environmental factors. For instance, the compound’s solubility could affect its bioavailability and thus its antifungal activity
Safety and Hazards
Properties
IUPAC Name |
methyl 2-chloro-3,5-dinitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O6/c1-17-8(12)5-2-4(10(13)14)3-6(7(5)9)11(15)16/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJQRHZYXGHSNKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30290098 |
Source
|
| Record name | methyl 2-chloro-3,5-dinitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30290098 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2213-79-8 |
Source
|
| Record name | NSC66543 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=66543 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | methyl 2-chloro-3,5-dinitrobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30290098 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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